![molecular formula C15H15FN2O6S2 B2734683 1-Acetamido-4-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]benzene CAS No. 2411300-26-8](/img/structure/B2734683.png)
1-Acetamido-4-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]benzene
Overview
Description
1-Acetamido-4-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]benzene is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound has been synthesized using different methods and has been investigated for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 1-Acetamido-4-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]benzene is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inhibiting the activity of carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer cells. CA IX plays a crucial role in the regulation of pH in cancer cells and its inhibition can lead to the disruption of pH homeostasis, resulting in cell death.
Biochemical and Physiological Effects:
1-Acetamido-4-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]benzene has been shown to exhibit potent antitumor activity in vitro and in vivo against a variety of cancer cell lines. In addition, this compound has been investigated for its potential use as a diagnostic tool for the detection of CA IX expression in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Acetamido-4-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]benzene in lab experiments is its potent antitumor activity, which makes it a promising candidate for the development of new cancer drugs. However, one of the limitations of using this compound is its potential toxicity, which requires further investigation.
Future Directions
There are several future directions for the investigation of 1-Acetamido-4-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]benzene. One of the directions is the development of new drugs based on this compound for the treatment of cancer. Another direction is the investigation of the potential use of this compound as a diagnostic tool for the detection of CA IX expression in cancer cells. Furthermore, the investigation of the mechanism of action of this compound and its potential toxicity requires further investigation.
Synthesis Methods
The synthesis of 1-Acetamido-4-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]benzene has been reported in the literature using different methods. One of the commonly used methods involves the reaction of 4-fluorobenzenesulfonyl chloride with 1-amino-4-(acetamido)benzene in the presence of a base such as triethylamine. The resulting product is then treated with methylsulfonyl chloride to obtain 1-Acetamido-4-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]benzene.
Scientific Research Applications
1-Acetamido-4-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]benzene has been investigated for its potential applications in various areas of scientific research. One of the areas of study is the development of new drugs for the treatment of cancer. This compound has been shown to exhibit potent antitumor activity in vitro and in vivo against a variety of cancer cell lines.
properties
IUPAC Name |
1-acetamido-4-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O6S2/c1-11(19)17-12-3-9-15(10-4-12)25(20,21)18(2)13-5-7-14(8-6-13)24-26(16,22)23/h3-10H,1-2H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMJODWLWWIGRDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC=C(C=C2)OS(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Chloro-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide](/img/structure/B2734601.png)
![(3Z)-3-{[(4-chlorophenyl)amino]methylene}-1-(3-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide](/img/structure/B2734606.png)
![N-(4-chlorophenyl)-7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-imine](/img/structure/B2734610.png)
![5-((3-Bromophenyl)(3,5-dimethylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2734611.png)
![N-(2-(benzo[d]oxazol-2-yl)phenyl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide](/img/structure/B2734613.png)
![5-(2-methoxyethyl)-3-oxo-N-phenethyl-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide](/img/structure/B2734619.png)
![N-[[5-[2-(hydroxyamino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide](/img/structure/B2734621.png)
![N-[[1-[(3-chlorophenyl)methyl]benzimidazol-2-yl]methyl]-N-methylacetamide](/img/structure/B2734623.png)